Cas no 63743-51-1 (2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)
63743-51-1 structure
Product Name:2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No:63743-51-1
MF:C13H17N3OS
MW:263.35858130455
CID:960802
PubChem ID:328074
Update Time:2025-04-19
2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
- 63743-51-1
- AKOS000282198
- NSC305510
- DTXSID30316666
- NSC-305510
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- Inchi: 1S/C13H17N3OS/c1-2-14-7-10-15-12(17)11-8-5-3-4-6-9(8)18-13(11)16-10/h14H,2-7H2,1H3,(H,15,16,17)
- InChI Key: GIXWJZGUDCGGSS-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(CNCC)=N2)=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 263.10941
- Monoisotopic Mass: 263.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 1.45
- Refractive Index: 1.73
- PSA: 53.49
- LogP: 2.36380
2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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